![molecular formula C22H19ClN2O3S B2437302 4-(3-chlorobenzyl)-2-(2,6-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide CAS No. 892358-81-5](/img/structure/B2437302.png)
4-(3-chlorobenzyl)-2-(2,6-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
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Description
4-(3-chlorobenzyl)-2-(2,6-dimethylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19ClN2O3S and its molecular weight is 426.92. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- Antimicrobial Agents : The synthesis of formazans from Mannich base derivatives involving thiadiazole compounds has been explored for antimicrobial applications. These compounds, including ones derived from 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, showed moderate activity against pathogenic bacterial and fungal strains (Sah et al., 2014).
Catalytic Applications
- Catalysis in Organic Synthesis : N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide has been utilized as an efficient homogeneous catalyst for synthesizing various heterocyclic compounds. This showcases the catalytic versatility of thiadiazine derivatives in facilitating multi-component reactions in water, aligning with green chemistry principles (Khazaei et al., 2015).
Chemical Reactions and Methodologies
Novel Synthesis Methods : Research includes the development of new synthetic routes for thiadiazine derivatives and their catalytic application for synthesizing octahydroxanthene derivatives, illustrating the potential for novel reaction methodologies and the synthesis of complex molecules (Khazaei et al., 2016).
Sulfene Generation : Studies on the efficient generation of sulfene (thioformaldehyde dioxide) and its cycloaddition reactions with imines and nitrones highlight the utility of thiadiazine derivatives in generating reactive intermediates for synthetic applications (Prajapati et al., 1993).
Biological and Medicinal Research
- Biologically Active Compounds : The synthesis of novel biologically active thiadiazine derivatives for potential antibacterial and antioxidant activities showcases the intersection of organic synthesis and medicinal chemistry, highlighting the broad applicability of thiadiazine frameworks in drug discovery (Zia-ur-Rehman et al., 2009).
properties
IUPAC Name |
4-[(3-chlorophenyl)methyl]-2-(2,6-dimethylphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClN2O3S/c1-15-7-5-8-16(2)21(15)25-22(26)24(14-17-9-6-10-18(23)13-17)19-11-3-4-12-20(19)29(25,27)28/h3-13H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOPBVDXAIJHGHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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